Cas no 50388-18-6 (1-bromo-5,6,7,8-tetrahydroisoquinoline)

• Product Name: 1-bromo-5,6,7,8-tetrahydroisoquinoline
• CAS No: 50388-18-6
• MF: C₉H₁₀BrN
• MW: 212.086401462555
• MDL: MFCD11869937
• CID: 2843325
• PubChem ID: 73010993
• Update Time: 2025-04-21

1-bromo-5,6,7,8-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 1-bromo-5,6,7,8-tetrahydroisoquinoline
• 50388-18-6
• AKOS025289915
• AS-34868
• SB21844
• CS-0052589
• 1-Bromo-5,6,7,8-tetrahydro-isoquinoline

• MDL： MFCD11869937
• Inchi： 1S/C9H10BrN/c10-9-8-4-2-1-3-7(8)5-6-11-9/h5-6H,1-4H2
• InChI Key： VRXOMWJRDOUVDX-UHFFFAOYSA-N
• SMILES： BrC1C2=C(C=CN=1)CCCC2

Computed Properties

• Exact Mass: 210.99966g/mol
• Monoisotopic Mass: 210.99966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12.9Ų